Cas no 7081-38-1 (Oxyphenbutazone Hydrate)

• Product Name: Oxyphenbutazone Hydrate
• CAS No: 7081-38-1
• MF: C₁₉H₂₂N₂O₄
• MW: 342.388985157013
• CID: 565038
• PubChem ID: 104811
• Update Time: 2025-09-21

Oxyphenbutazone Hydrate Chemical and Physical Properties

Names and Identifiers

• 3,5-Pyrazolidinedione,4-butyl-1-(4-hydroxyphenyl)-2-phenyl-, hydrate (1:1)
• OXYPHENBUTAZONE
• Oxyphenbutazone Hydrate
• oxyphenbutazon monohydrate
• OXYPHENBUTAZONE MONOHYDRATE
• OXYPHENYL BUTAZONE MONOHYDRATE
• Unii-H806S4B3ns
• OXYPHENBUTAZONE MONOHYDRATE [MI]
• 1,2-Ethanediamine, N1-(2,4-dinitrophenyl)-
• 4-butyl-1-(4-hydroxyphenyl)-2-phenylpyrazolidine-3,5-dione--water (1/1)
• Tandearil (TN)
• 4-Butyl-1-(4-hydroxyphenyl)-2-phenyl-3,5-pyrazolidinedione monohydrate; 4-Butyl-1-(p-hydroxyphenyl)-2-phenyl-3,5-pyrazolidinedione monohydrate; 1-(p-Hydroxyphenyl)-2-phenyl-4-butyl-3,5-pyrazolidinedione monohydrate; Oxyphenbutazone monohydrate; Tandearil monohydrate
• (+/-)-OXYPHENBUTAZONE MONOHYDRATE
• 4-butyl-1-(4-hydroxyphenyl)-2-phenylpyrazolidine-3,5-dione;hydrate
• CHEBI:76259
• AKOS024374977
• NSC-757261
• Phlogistol
• OXYPHENBUTAZONE MONOHYDRATE, (+/-)-
• NSC 757261
• CNDQSXOVEQXJOE-UHFFFAOYSA-N
• CHEMBL3989676
• 3,5-PYRAZOLIDINEDIONE, 4-BUTYL-1-(4-HYDROXYPHENYL)-2-PHENYL-, HYDRATE (1:1)
• Phlogase
• Oxyphenbutazone [USP:INN:BAN]
• DTXSID90991079
• 3,5-Pyrazolidinedione, 4-butyl-1-(4-hydroxyphenyl)-2-phenyl-, monohydrate
• SCHEMBL25854
• CS-0013098
• OXYPHENBUTAZONE [VANDF]
• Q27145838
• H806S4B3NS
• 4-Butyl-1-(4-hydroxyphenyl)-2-phenyl-3,5-pyrazolidinedione monohydrate
• D05319
• 7081-38-1
• Oxyphenbutazone (monohydrate)
• 4-Butyl-1-(p-hydroxyphenyl)-2-phenyl-3,5-pyrazolidinedione monohydrate
• OXYPHENBUTAZONE [IARC]
• 4-butyl-1-(4-hydroxyphenyl)-2-phenylpyrazolidine-3,5-dione hydrate
• 76576-51-7
• OXYPHENBUTAZONE [ORANGE BOOK]
• HY-B1355
• DA-76525

• Inchi： 1S/C19H20N2O3.H2O/c1-2-3-9-17-18(23)20(14-7-5-4-6-8-14)21(19(17)24)15-10-12-16(22)13-11-15;/h4-8,10-13,17,22H,2-3,9H2,1H3;1H2
• InChI Key： CNDQSXOVEQXJOE-UHFFFAOYSA-N
• SMILES： O=C1C(C(N(C2C=CC=CC=2)N1C1C=CC(=CC=1)O)=O)CCCC.O

Computed Properties

• Exact Mass: 342.15800
• Monoisotopic Mass: 342.157957
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 454
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.8

Experimental Properties

• Melting Point: 96°; mp 124-125°
• Boiling Point: 485.6°C at 760 mmHg
• Flash Point: 247.5°C
• PSA: 70.08000
• LogP: 3.55910

Oxyphenbutazone Hydrate Security Information

• Hazard Category Code： 22-36/38-40-42/43
• Safety Instruction： 22-26-36
• Hazardous Material Identification：